4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide

• IUPAC Name: [(E)-[amino-(4-amino-1,2,5-oxadiazol-3-yl)methylidene]amino] 3-nitrobenzoate
• InChI: InChI=1S/C10H8N6O5/c11-8(7-9(12)15-21-13-7)14-20-10(17)5-2-1-3-6(4-5)16(18)19/h1-4H,(H2,11,14)(H2,12,15)
• InChI Key: STWPOHZRFOBBCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)ON=C(C2=NON=C2N)N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)O/N=C(\C2=NON=C2N)/N
• Molecular Formula: C10H8N6O5
• Molecular Weight: 292.21 g/mol

Description

4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a member of the oxadiazole family and has a molecular weight of 365.32 g/mol.

Mechanism of Action

The mechanism of action of 4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide is not fully understood. However, studies have shown that this compound inhibits the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It also reduces the production of inflammatory cytokines and chemokines, which are responsible for the initiation and progression of inflammation.
Biochemical and Physiological Effects:
Studies have shown that 4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has significant biochemical and physiological effects. It has been found to reduce the production of reactive oxygen species (ROS) and increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). It also reduces the levels of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α).

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide in lab experiments is its high potency and specificity. It has been found to be effective at low concentrations and has minimal side effects. However, one of the limitations of using this compound is its high cost and limited availability.

Future Directions

There are several future directions for the research on 4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide. One of the major directions is to investigate its potential applications in the treatment of other diseases such as diabetes and cardiovascular diseases. Another direction is to explore its mechanism of action and identify the specific enzymes and proteins it targets. This could lead to the development of more potent and specific drugs. Furthermore, the synthesis of analogs of this compound could lead to the discovery of new drugs with improved pharmacological properties.
Conclusion:
In conclusion, 4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide is a promising compound with potential applications in various fields of scientific research. Its anti-inflammatory and anti-cancer properties make it a potential candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and identify its potential applications in the treatment of other diseases.

Scientific Research Applications

4-amino-N'-[(3-nitrobenzoyl)oxy]-1,2,5-oxadiazole-3-carboximidamide has potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry. Studies have shown that this compound has anti-inflammatory and anti-cancer properties. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.